4-cyclobutyl-2-cyclopropyl-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine

• IUPAC Name: 4-cyclobutyl-2-cyclopropyl-6-(4-pyrimidin-2-ylpiperazin-1-yl)pyrimidine
• InChI: InChI=1S/C19H24N6/c1-3-14(4-1)16-13-17(23-18(22-16)15-5-6-15)24-9-11-25(12-10-24)19-20-7-2-8-21-19/h2,7-8,13-15H,1,3-6,9-12H2
• InChI Key: PPTHPUKRKOQWPH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C2=CC(=NC(=N2)C3CC3)N4CCN(CC4)C5=NC=CC=N5
• Molecular Formula: C19H24N6
• Molecular Weight: 336.4 g/mol

Description

The compound “4-cyclobutyl-2-cyclopropyl-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine” is a complex organic molecule that contains several functional groups and rings. It has a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and is a key component of many biological compounds. The molecule also contains a piperazine ring, which is a six-membered ring containing two nitrogen atoms, and is often found in pharmaceuticals. The cyclobutyl and cyclopropyl groups are types of cycloalkanes, which are saturated hydrocarbons with carbon atoms joined in a ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Pyrimidine derivatives are often synthesized using a variety of methods, including condensation reactions. The piperazine ring could potentially be introduced through a reaction with a suitable pyrimidine derivative. The cyclobutyl and cyclopropyl groups could be introduced through various methods, such as cycloaddition reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrimidine and piperazine rings would likely contribute to the rigidity of the molecule, while the cyclobutyl and cyclopropyl groups could potentially introduce some flexibility.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the pyrimidine ring could potentially undergo substitution reactions. The piperazine ring could potentially undergo reactions at the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of multiple nitrogen atoms could potentially make the compound a base. The compound could potentially be soluble in organic solvents due to the presence of multiple rings.

Scientific Research Applications

Suzuki–Miyaura Coupling

The Suzuki–Miyaura (SM) coupling is a powerful transition metal-catalyzed carbon–carbon bond-forming reaction. It allows the connection of chemically diverse fragments. The success of SM coupling lies in its mild reaction conditions, functional group tolerance, and environmentally benign organoboron reagents. . In this context, 4-cyclobutyl-2-cyclopropyl-6-[4-(pyrimidin-2-yl)piperazin-1-yl]pyrimidine could serve as a valuable boron reagent for SM coupling reactions.

Cycloalkane Chemistry

The compound’s structure contains both cyclobutane and cyclopentane rings. Cycloalkanes are cyclic hydrocarbons with single bonds between adjacent carbon atoms. .

Photoredox Catalysis and Deborylation

Recent research has explored photoredox catalysis for deborylation reactions. By using boron ate complexes, protodeboronation can occur, leading to the formation of new bonds. .

Indolizidine Synthesis

Protodeboronation using less nucleophilic boron reagents has been employed in the synthesis of indolizidine derivatives. .

Mechanism of Action

Target of Action

Pyrimidine derivatives are known to exhibit diverse types of biological and pharmaceutical activities . They are known as antimicrobial, antiviral, antitumor, and antifibrotic compounds .

Mode of Action

It’s known that pyrimidine derivatives interact with their targets to exert their effects

Biochemical Pathways

Pyrimidine derivatives are known to affect various biochemical pathways depending on their specific targets

Result of Action

Some pyrimidine derivatives have been found to present better anti-fibrotic activities than certain standard drugs . They effectively inhibited the expression of collagen, and the content of hydroxyproline in cell culture medium in vitro

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with all chemicals, appropriate safety precautions should be taken when handling this compound.